6-(2-Chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
Overview
Description
6-(2-Chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (6-CP-3-oxo-DHP-4-COOH) is an organic compound that is part of the pyridazine family. It is a versatile compound with many potential applications in scientific research, including drug development, synthesis, and medical diagnostics.
Scientific Research Applications
Synthesis and Structural Studies
- A novel series of 2,3-dihydropyridazin-3-ones were synthesized via condensation between hydrazines and 4-(p-chlorophenyl)-2-hydroxy-2-(2-oxo-2-substituted ethyl)butanoic acids, demonstrating the versatility of chlorophenyl-substituted compounds in the formation of complex heterocyclic structures (El‐Ashry et al., 1987).
- The crystal structure of a complex derived from 1-(4-chlorophenyl)-1,4-dihydro-4-oxo-6-methylpyridazine-3-carboxylic acid was determined, showcasing the importance of chlorophenyl derivatives in structural chemistry (Zou Xia, 2001).
Agricultural Applications
- An improved synthesis method for new pyridazine type hybridizing agents for wheat was developed using 1-(p-chlorophenyl)-1,4-dihydro-4-oxo-6-ethylpyridazine-5-carboxylic acid, highlighting its potential application in agricultural chemistry (Geng Zeng-yan, 2011).
Heterocyclic Chemistry and Bioactivity
- The synthesis of methyl esters of 5-aroyl-6-aryl-2-oxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acids from compounds including chlorophenyl derivatives shows the broad applicability of these compounds in creating bioactive molecules (Gein et al., 2009).
- A study reported the synthesis and antimicrobial evaluation of 6-carbethoxy-5-(3'-chlorophenyl)-3-aryl-2-cyclohexenones and related indazoles, demonstrating the potential medicinal applications of chlorophenyl-substituted pyridazines (Popat et al., 2003).
properties
IUPAC Name |
3-(2-chlorophenyl)-6-oxo-1H-pyridazine-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClN2O3/c12-8-4-2-1-3-6(8)9-5-7(11(16)17)10(15)14-13-9/h1-5H,(H,14,15)(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBJGOHUTCPJGPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NNC(=O)C(=C2)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2-Chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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